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Compound of Interest

Compound Name: 4-Phenoxyaniline

Cat. No.: B093406

Immediate Safety and Logistical Information for Researchers, Scientists, and Drug
Development Professionals

The proper disposal of 4-Phenoxyaniline is critical to ensure the safety of laboratory personnel
and to prevent environmental contamination. This compound is classified as an
environmentally hazardous substance and is harmful to aquatic life with long-lasting effects.[1]
[2] Adherence to strict disposal protocols is mandatory.

Hazard Profile and Safety Precautions

4-Phenoxyaniline presents multiple health hazards. It is harmful if swallowed, causes skin and
serious eye irritation, and may lead to an allergic skin reaction.[1][3][4] Furthermore, it is
suspected of causing genetic defects and cancer.[1] Therefore, appropriate personal protective
equipment (PPE) must be worn at all times when handling this chemical.

Recommended Personal Protective Equipment (PPE):

Gloves: Wear appropriate protective gloves.[5]

Eye/Face Protection: Use safety glasses or a face shield.[4]

Clothing: Wear protective clothing to prevent skin exposure.[5]

Respiratory Protection: In case of dust generation, use a dust respirator.[4]
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Quantitative Data Summary

Property Value Source
Molecular Formula C12H11NO [2]
Molecular Weight 185.222 g/mol [2]
Melting Point 82-84 °C [2]
Boiling Point 320.04£25.0 °C at 760 mmHg [2]
Flash Point 155.8+16.4 °C [2]
Water Solubility <1 g/L (20 °C) [2][3]
LogKOW 2.96 [1]

KOC 695.2 [1]

Step-by-Step Disposal Protocol for 4-
Phenoxyaniline

1. Waste ldentification and Segregation:

» All materials contaminated with 4-Phenoxyaniline, including unused product, spill cleanup
materials, and contaminated labware, must be treated as hazardous waste.[6]

» Do not mix 4-Phenoxyaniline waste with other waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) department.

2. Waste Collection and Containerization:

o Use a designated, compatible, and clearly labeled hazardous waste container. The container
must be in good condition and have a secure, leak-proof lid.[7]

e The container must be labeled with the words "Hazardous Waste" and the full chemical
name, "4-Phenoxyaniline."

3. Spill Management:
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e Dry Spills:
o Avoid generating dust.[1]

o Use dry cleanup procedures, such as gently sweeping or vacuuming with a HEPA-filtered
vacuum.[1]

o Collect the residue and place it in a sealed, labeled container for disposal.[1]
o Wet Spills:

o Vacuum or shovel the material into a labeled container for disposal.[1]

o Wash the spill area with large amounts of water.[1]

o Prevent runoff from entering drains or waterways. If contamination occurs, immediately
notify emergency services.[1]

4. Final Disposal:

» Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.[1][5]

o Arrange for the collection and disposal of the waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.[4]

» Never dispose of 4-Phenoxyaniline down the drain or in the regular trash.[7][8]
5. Empty Container Disposal:
o Empty containers that held 4-Phenoxyaniline may still retain hazardous residue.[1]

« |f the container cannot be thoroughly cleaned for reuse with the same product, it should be
punctured to prevent reuse and disposed of at an authorized landfill.[1]

Disposal Workflow Diagram
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Preparation & Collection

Identify 4-Phenoxyaniline Waste
(Unused chemical, contaminated labware, spill debris)

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Select a Labeled, Compatible
Hazardous Waste Container

Waste Handling

Transfer Waste into Container

'

Securely Seal the Container

'

Store in Designated Satellite Accumulation Area

Final Disposal

Contact Environmental Health & Safety (EHS)
for Waste Pickup

'

EHS Transports for Final Disposal
(Authorized Hazardous Waste Facility)

y

Properly Dispose of Empty Container
(Puncture and landfill if not clean)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4-Phenoxyaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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